![molecular formula C18H20ClNO2S B2963081 2-(2-chlorophenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide CAS No. 1206994-20-8](/img/structure/B2963081.png)
2-(2-chlorophenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide
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Description
2-(2-chlorophenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H20ClNO2S and its molecular weight is 349.87. The purity is usually 95%.
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Scientific Research Applications
Crystallography and Molecular Interactions
Research has demonstrated the importance of crystal structures of acetamides, including those substituted with chlorophenyl and related groups, in understanding intermolecular interactions such as hydrogen bonds and π-π interactions. For example, studies on C,N-disubstituted acetamides reveal how these interactions contribute to the formation of complex crystal structures, which could inform the design of new materials with specific physical properties (Narayana, Yathirajan, Rathore, & Glidewell, 2016).
Medicinal Chemistry and Drug Design
Chloroacetamide derivatives, such as those studied for their inhibition of fatty acid synthesis in algae, provide insights into the development of herbicides and potentially therapeutic agents (Weisshaar & Böger, 1989). Additionally, the study of coordination complexes constructed from pyrazole-acetamide derivatives sheds light on the self-assembly processes and antioxidant activities of these compounds, suggesting applications in developing antioxidant agents (Chkirate et al., 2019).
Nonlinear Optical Properties
Theoretical investigations into the nonlinear optical properties of acetamide structures have identified them as promising candidates for applications in photonic devices such as optical switches and modulators (Castro et al., 2017). This suggests potential research applications of 2-(2-chlorophenyl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide in exploring and enhancing materials for optical technologies.
Antimicrobial and Anti-inflammatory Applications
Research on acetamide derivatives has also explored their antimicrobial and anti-inflammatory activities. Compounds structurally similar to this compound have shown promising results as potential antimicrobial agents (Aly, Saleh, & Elhady, 2011) and in the synthesis of novel compounds with anti-inflammatory activity (Sunder & Maleraju, 2013).
Properties
IUPAC Name |
2-(2-chlorophenyl)-N-[(4-thiophen-2-yloxan-4-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClNO2S/c19-15-5-2-1-4-14(15)12-17(21)20-13-18(7-9-22-10-8-18)16-6-3-11-23-16/h1-6,11H,7-10,12-13H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZLJJSVRSVPKQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CNC(=O)CC2=CC=CC=C2Cl)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.